N-Ethyl-2-isobutyl-2,4-dimethylvaleramide

• CAS No.: 51115-80-1
• Molecular Formula: C13H27NO
• Molecular Weight: 213.36 g/mol
• IUPAC Name: N-ethyl-2,4-dimethyl-2-(2-methylpropyl)pentanamide
• InChI: InChI=1S/C13H27NO/c1-7-14-12(15)13(6,8-10(2)3)9-11(4)5/h10-11H,7-9H2,1-6H3,(H,14,15)
• InChI Key: ZPWOHLYYRKICAA-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C(C)(CC(C)C)CC(C)C

Description

N-Ethyl-2-isobutyl-2,4-dimethylvaleramide is a useful research compound. Its molecular formula is C13H27NO and its molecular weight is 213.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-isobutyl-2,4-dimethylpentanoyl chloride (bp. 97°-100°/16 mm) was prepared in the usual way from 2-isobutyl-2,4-dimethylpentanoic acid (prepared by the alkylation of ethyl cyanide with 2 equivalents of isobutyl bromide, followed by hydrolysis) and thionyl chloride. A solution of the acid chloride (1.5g) in ether (20 ml) was added with stirring to a solution of ethylamine (5ml of a 70% solution in water) in ether (100 ml). After stirring for 2 hours the ethereal layer was washed with dilute hydrochloric acid and water. The dried (MgSO4) ether solution was concentrated and the residue was recrystallised from petroleum ether (bp. 40°-60°) to give N-ethyl-2-isobutyl-2,4-dimethylpentanamide, mp. 71.5°-72.5°.